Cas no 1246815-36-0 (Nimodipine-d7)

Nimodipine-d7 structure

Product Name:Nimodipine-d7

CAS No:1246815-36-0

Molecular Formula:C₂₁H₁₉D₇N₂O₇

Molecular Weight:425.48300

CID:1060059

Nimodipine-d7 Properties

Names and Identifiers

- Nimodipine-d7
- 2-Methoxyethyl (<sup>2</sup>H<sub>7</sub>)-2-propanyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate

Computed Properties

Exact Mass: 425.21800

Experimental Properties

LogP: 3.82280
PSA: 119.68000
Melting Point: 116-121°C

Nimodipine-d7 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009GBS-1mg	Nimodipine-d7	1246815-36-0	≥99% deuterated forms (d1-d7)	1mg	$228.00
A2B Chem LLC	AE40264-1mg	Nimodipine-d7	1246815-36-0	≥99% deuterated forms (d1-d7)	1mg	$159.00	2024-04-20
ChemScence	CS-0202445-10mg	Nimodipine-d7	1246815-36-0		10mg	$0.0
MedChemExpress	HY-B0265S-1mg	Nimodipine-d	1246815-36-0		1mg	￥3030
TRC	N478202-1mg	Nimodipine-d7	1246815-36-0		1mg	$ 121.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-219378-1 mg	Nimodipine-d7,	1246815-36-0	≥97%	1mg	￥1,730.00	2023-07-10

Nimodipine-d7 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1246815-36-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Nimodipine-d7 Related Literature

1. Synthesis and the structure of 8-tetrahydrofuronium and 8-tetrahydropyronium derivatives of iron bis(dicarbollide)(-I) and their cleavage reactions†‡

Irina Lobanova,Irina Kosenko,Julia Laskova,Ivan Ananyev,Anna Druzina,Ivan Godovikov,Vladimir I. Bregadze,Shicheng Qi,Zbigniew J. Leśnikowski,Andrey Semioshkin Dalton Trans., 2015,44, 1571-1584
2. Boron-doped diamondelectrode: synthesis, characterization, functionalization and analytical applications

Keith B. Male,Jeremy D. Glennon Analyst, 2009,134, 1965-1979
3. Design and application of diimine-based copper(i) complexes in photoredox catalysis†

Tamás Földesi,Gellért Sipos,Réka Adamik,Bálint Nagy,Balázs L. Tóth,Attila Bényei,Krisztina J. Szekeres,Győző G. Láng,Attila Demeter,Timothy J. Peelen,Zoltán Novák Org. Biomol. Chem., 2019,17, 8343-8347
4. EPR-derived structures of flavin radical and iron-sulfur clusters from Methylosinus sporium 5 reductase†

Hee Seon Yoo,Jin Kim,Chungwoon Yoon,Seung Jae Lee Inorg. Chem. Front., 2021,8, 1279-1289
5. A facile and versatile method for preparation of colored TiO2 with enhanced solar-driven photocatalytic activity†

Huaqiao Tan,Mang Niu,Chengyu Mao,Dapeng Cao,Daojian Cheng,Pingyun Feng,Zaicheng Sun Nanoscale, 2014,6, 10216-10223
6. From feedback to chaos in chemical systems

Anal. Proc., 1993,30, 307-309
7. Melleolides impact fungal translation via elongation factor 2†

Maximilian Dörfer,Daniel Heine,Stefanie König,Sagar Gore,Oliver Werz,Christian Hertweck,Markus Gressler,Dirk Hoffmeister Org. Biomol. Chem., 2019,17, 4906-4916
8. Production of Fe nanoparticles from γ-Fe2O3 by high-pressure hydrogen reduction

I. Dirba,C. A. Schwöbel,A. Zintler,P. Komissinskiy,L. Molina-Luna,O. Gutfleisch Nanoscale Adv., 2020,2, 4777-4784
9. A systematic study on molecular planarity and D–A conformation in thiazolothiazole- and thienylenevinylene-based copolymers for organic field-effect transistors†

Dae-Hee Lim,Soo-Young Jang,Minji Kang,Sehyun Lee,Yeong-A Kim,Youn-Jung Heo,Min-Hye Lee,Dong-Yu Kim J. Mater. Chem. C, 2017,5, 10126-10132
10. Back cover

RSC Adv., 2013,3, 653-654

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